Cas no 1420854-28-9 (Tert-Butyl 4-mercapto-4-methylpiperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-mercapto-4-methylpiperidine-1-carboxylate
• CAS No: 1420854-28-9
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 2179864
• PubChem ID: 71629631
• Update Time: 2024-03-01

Tert-Butyl 4-mercapto-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-mercapto-4-methylpiperidine-1-carboxylate
• HDVSTONELRABSX-UHFFFAOYSA-N
• AM98900
• tert-butyl 4-methyl-4-sulfanyl-piperidine-1-carboxylate
• Tert-Butyl 4-mercapto-4-methylpiperidine-1-carboxylate

• Inchi： 1S/C11H21NO2S/c1-10(2,3)14-9(13)12-7-5-11(4,15)6-8-12/h15H,5-8H2,1-4H3
• InChI Key： HDVSTONELRABSX-UHFFFAOYSA-N
• SMILES： SC1(C)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 231.12930009g/mol
• Monoisotopic Mass: 231.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids